Cas no 133920-05-5 (Benzene,(5-isothiocyanatopentyl)-)

Benzene,(5-isothiocyanatopentyl)- structure
133920-05-5 structure
Product Name:Benzene,(5-isothiocyanatopentyl)-
CAS No:133920-05-5
MF:C12H15NS
MW:205.31920170784
CID:198859
PubChem ID:3025718
Update Time:2025-04-19

Benzene,(5-isothiocyanatopentyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(5-isothiocyanatopentyl)-
    • 5-isothiocyanatopentylbenzene
    • 5-Phenylpentyl isothiocyanate
    • CCRIS 8258
    • US9963444, Example 2
    • SCHEMBL9493211
    • 133920-05-5
    • DTXSID70158421
    • BDBM393299
    • Benzene, (5-isothiocyanatopentyl)-
    • CHEMBL2151310
    • XTHYKVRNGUYFOS-UHFFFAOYSA-N
    • benzyl-butylisothiocyanate
    • (5-Isothiocyanatopentyl)Benzene
    • Inchi: 1S/C12H15NS/c14-11-13-10-6-2-5-9-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-10H2
    • InChI Key: XTHYKVRNGUYFOS-UHFFFAOYSA-N
    • SMILES: S=C=NCCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 205.093
  • Monoisotopic Mass: 205.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 331.4°Cat760mmHg
  • Flash Point: 161.7°C
  • Refractive Index: 1.536
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